Cas no 338405-76-8 (6-(2-Bromobenzyl)-3-pyridazinol)

• Product Name: 6-(2-Bromobenzyl)-3-pyridazinol
• CAS No: 338405-76-8
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 2193031
• Update Time: 2025-10-30

6-(2-Bromobenzyl)-3-pyridazinol Chemical and Physical Properties

Names and Identifiers

• 3(2H)-pyridazinone, 6-[(2-bromophenyl)methyl]-
• 6-(2-bromobenzyl)-3-pyridazinol
• 6-(2-Bromobenzyl)pyridazin-3-ol
• 6-[(2-Bromophenyl)Methyl]Pyridazin-3-Ol
• Bionet2_000300
• HMS1364N14
• 6-(2-Bromobenzyl)-3-pyridazinol

• Inchi： 1S/C11H9BrN2O/c12-10-4-2-1-3-8(10)7-9-5-6-11(15)14-13-9/h1-6H,7H2,(H,14,15)
• InChI Key： LQKPBYNQAJDOBP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC1C=CC(NN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Topological Polar Surface Area: 41.5

Experimental Properties

• Density: 1.5±0.1 g/cm3

6-(2-Bromobenzyl)-3-pyridazinol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(2-Bromobenzyl)-3-pyridazinol

6-(2-Bromobenzyl)-3-pyridazinol: A Comprehensive Overview

The compound 6-(2-Bromobenzyl)-3-pyridazinol, identified by the CAS number 338405-76-8, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridazinols, which are derivatives of pyridazine, a six-membered aromatic ring with two nitrogen atoms. The presence of the bromine atom in the benzyl group attached to the pyridazinol ring introduces unique electronic and structural properties, making it a subject of interest in various research domains.

Recent studies have highlighted the potential of 6-(2-Bromobenzyl)-3-pyridazinol in medicinal chemistry. Its structure allows for diverse functionalization, enabling researchers to explore its applications as a lead compound in drug discovery. The bromine atom, being an electron-withdrawing group, plays a crucial role in modulating the electronic properties of the molecule, which can influence its bioactivity. This makes it a valuable tool in designing molecules with specific pharmacological profiles.

The synthesis of 6-(2-Bromobenzyl)-3-pyridazinol involves a multi-step process that typically begins with the preparation of pyridazine derivatives. The introduction of the bromobenzyl group is achieved through nucleophilic aromatic substitution or other coupling reactions, depending on the specific conditions and reagents used. The optimization of these reaction conditions has been a focus of recent research, aiming to improve yield and purity while maintaining scalability for industrial applications.

In terms of applications, 6-(2-Bromobenzyl)-3-pyridazinol has shown promise in materials science as well. Its aromatic structure and functional groups make it suitable for use in organic electronics, particularly in the development of semiconducting materials. Researchers have explored its potential as a building block for constructing two-dimensional materials and heterostructures, which are critical components in modern electronic devices such as flexible displays and sensors.

The toxicological profile of 6-(2-Bromobenzyl)-3-pyridazinol has also been investigated to ensure its safe handling and use. Studies indicate that while it exhibits moderate cytotoxicity against certain cancer cell lines, further research is needed to fully understand its mechanisms of action and potential therapeutic windows. Regulatory agencies have emphasized the importance of conducting thorough safety assessments before considering this compound for clinical applications.

In conclusion, 6-(2-Bromobenzyl)-3-pyridazinol, with its unique chemical structure and versatile properties, continues to be a focal point in both academic and industrial research. Its potential applications span across medicinal chemistry, materials science, and beyond, making it a compound of significant interest in contemporary chemical research.